Cas no 946233-83-6 (3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide)

• Product Name: 3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide
• CAS No: 946233-83-6
• MF: C₂₂H₂₄N₄O₅
• MW: 424.449765205383
• CID: 6123593
• PubChem ID: 44023806
• Update Time: 2025-08-02

3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide
• Benzamide, 3,4,5-trimethoxy-N-[4-[(6-methoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-
• 3,4,5-trimethoxy-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}benzamide
• F2444-0022
• AKOS024648637
• 946233-83-6
• 3,4,5-trimethoxy-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• 3,4,5-trimethoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide

• Inchi： 1S/C22H24N4O5/c1-13-23-19(12-20(24-13)30-4)25-15-6-8-16(9-7-15)26-22(27)14-10-17(28-2)21(31-5)18(11-14)29-3/h6-12H,1-5H3,(H,26,27)(H,23,24,25)
• InChI Key： RCOAQRIGXSLPIG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C=C(OC)N=C(C)N=2)C=C1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 424.17466988g/mol
• Monoisotopic Mass: 424.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 550.0±50.0 °C(Predicted)
• pka: 12.29±0.70(Predicted)

Additional information on 3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide

Introduction to 3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide (CAS No. 946233-83-6)

3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, identified by its Chemical Abstracts Service (CAS) number 946233-83-6, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The compound’s structure incorporates multiple functional groups, including methoxy substituents and an amide linkage, which contribute to its reactivity and interaction with biological targets.

The 3,4,5-trimethoxy moiety in the molecule’s name highlights the presence of three methoxy groups attached to a benzene ring. These methoxy groups are known to influence the electronic properties of the aromatic system and can play a crucial role in modulating the compound’s pharmacokinetic and pharmacodynamic profiles. The presence of such substituents often enhances solubility and metabolic stability, making the compound more suitable for therapeutic applications.

The core of the molecule is an amide group connected to a phenyl ring, which is further substituted with a 4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl moiety. This complex substitution pattern suggests that the compound may exhibit interactions with various biological receptors or enzymes. The pyrimidine ring, a common feature in many bioactive molecules, is known for its ability to engage with nucleic acid bases and other biological targets. The 6-methoxy-2-methylpyrimidin-4-yl group adds another layer of complexity, potentially influencing the compound’s binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies have indicated that molecules with similar structural motifs may exhibit properties relevant to inflammation modulation, neuroprotection, and even oncology. The 3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide (CAS No. 946233-83-6) could be a valuable tool in exploring these therapeutic avenues.

In vitro studies have begun to uncover the pharmacological potential of this compound. Initial experiments suggest that it may interact with enzymes involved in metabolic pathways associated with oxidative stress and inflammation. The methoxy groups could serve as hydrogen bond donors or acceptors, facilitating interactions with specific amino acid residues in target proteins. Additionally, the pyrimidine moiety may engage with purine-based receptors or enzymes, offering a unique mechanism of action.

The synthesis of 3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide (CAS No. 946233-83-6) presents both challenges and opportunities for synthetic chemists. The complex substitution pattern requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic system efficiently. The introduction of the amide group and subsequent substitutions necessitate careful consideration of protecting group strategies to prevent unwanted side reactions.

From a regulatory perspective, the development of new pharmaceutical compounds like 3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide (CAS No. 946233-83-6) must adhere to stringent guidelines set forth by global health authorities. Preclinical studies are essential to evaluate its safety profile and efficacy before human trials can commence. These studies often involve assessing toxicity, pharmacokinetics, and interactions with other drugs or biological systems.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify promising candidates like 3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide (CAS No. 946233-83-6). Predictive models can analyze vast datasets to identify potential targets and predict their binding affinities with high accuracy. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential in various disease models. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be crucial in translating laboratory findings into clinical applications.

In conclusion,3,4,5-trimethoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-y1)aminophenyl}benzamide (CAS No. 946233–83–6) stands as a testament to the ongoing advancements in pharmaceutical chemistry and drug discovery. Its intricate structure offers both challenges and opportunities for researchers seeking novel therapeutic interventions. As our understanding of biological systems continues to evolve,this compound could play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.